Cas no 2320664-58-0 (N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide)
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (1R,5S)-N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
- N-(3-phenylpropyl)-3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
- N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide
-
- Inchi: 1S/C19H25N5O/c25-19(21-10-4-7-15-5-2-1-3-6-15)24-16-8-9-17(24)12-18(11-16)23-14-20-13-22-23/h1-3,5-6,13-14,16-18H,4,7-12H2,(H,21,25)
- InChI Key: BLTNDNFPJFZFGV-UHFFFAOYSA-N
- SMILES: O=C(NCCCC1C=CC=CC=1)N1C2CC(CC1CC2)N1C=NC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 439
- XLogP3: 2.7
- Topological Polar Surface Area: 63
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-7749-2μmol |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-5μmol |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-10μmol |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-20μmol |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-1mg |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-2mg |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-3mg |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-4mg |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-5mg |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7749-10mg |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
2320664-58-0 | 10mg |
$79.0 | 2023-09-08 |
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide
Professional Introduction to N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide (CAS No. 2320664-58-0)
N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2320664-58-0, represents a novel class of molecules that may exhibit promising properties in drug discovery and therapeutic applications.
The molecular structure of N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity towards biological targets. The presence of a triazole moiety is particularly noteworthy, as triazoles have been extensively studied for their role in various pharmacological contexts, including antifungal, antiviral, and anti-inflammatory applications. The triazole ring is connected to an azabicycloalkane backbone, which introduces conformational rigidity and may contribute to the compound's stability and bioavailability.
Furthermore, the phenylpropyl side chain adds another layer of complexity to the molecule, potentially influencing its solubility and metabolic pathways. This side chain is often employed in drug design to enhance interactions with specific binding sites on proteins or enzymes. The combination of these structural features makes N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) a compelling candidate for further investigation in medicinal chemistry.
In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. The azabicycloalkane core is particularly interesting because it mimics natural products and can be engineered to exhibit specific biological activities. Studies have shown that such scaffolds can interact with biological targets in unique ways, leading to the discovery of new drugs with improved efficacy and reduced side effects.
The triazole moiety in N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) has been particularly well-studied for its ability to modulate enzyme activity and receptor binding. For instance, triazole-containing compounds have been reported to inhibit kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammation, making them attractive targets for therapeutic intervention.
The synthesis of N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) represents a significant achievement in synthetic organic chemistry. The construction of the azabicycloalkane ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and stereocontrolled cyclizations, have been employed to achieve the desired molecular architecture.
Evaluation of the pharmacological properties of N-(3-phenylpropyl-3-(1H-1,2,4-triazolol)) -8 -azabicyclo32 . 10 . 18 carboxamide has revealed intriguing results that warrant further exploration. Preliminary studies suggest that this compound exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for drug development. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for further optimization.
The development of new drugs often involves a multi-step process that includes structural optimization, pharmacokinetic studies, and clinical trials. N-( 32 - phenethyl - 32 - ( 11 H - 11 , 12 , 14 - triazole - 11 - yl ) - 18 azabicyclo32 . 10 . 18 carboxamide ) is no exception; further research is needed to fully understand its potential therapeutic applications. Future studies may focus on improving its bioavailability and exploring its efficacy in preclinical models.
The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-( 32 - phenethyl - 32 - ( H ) - triazole ) -18 azabicyclo32 . 10 . 18 carboxamide . Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level, providing valuable insights into its pharmacological properties before experimental testing is conducted.
In conclusion,N -( phenethyl ) triazole azabicycloalkane carboxamide represents an exciting advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas Its unique structure combined with promising preliminary results make it a valuable asset for ongoing research efforts aimed at developing new treatments for human diseases。
2320664-58-0 (N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)